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Compound of Interest
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Cat. No.: B1236571

N-Acetylornithine: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-Acetylornithine (NAO) is a key intermediate in the biosynthesis of arginine and proline in
many organisms. It exists in two isomeric forms, N-a-acetylornithine and N-d-acetylornithine,
with N-a-acetyl-L-ornithine being a crucial component of the arginine biosynthesis pathway.
This document provides an in-depth overview of the chemical structure, properties, and
biological significance of N-acetylornithine, with a focus on N-a-acetyl-L-ornithine. It includes
a summary of its physicochemical properties, detailed metabolic pathways, and relevant
experimental protocols for its synthesis and analysis.

Chemical Structure and Properties

N-Acetylornithine is a derivative of the amino acid ornithine where an acetyl group is attached
to one of the amino groups. The position of the acetyl group distinguishes the two isomers: N-
a-acetylornithine and N-d-acetylornithine.

o N-a-Acetyl-L-ornithine (N2-acetyl-L-ornithine): The acetyl group is attached to the a-amino
group. This isomer is a key intermediate in the cyclic pathway of arginine biosynthesis.
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e N-d-Acetyl-L-ornithine (N>-acetyl-L-ornithine): The acetyl group is attached to the -amino
group. This isomer has been identified in plants and is associated with defense mechanisms.

[1][2]

This guide will primarily focus on N-a-acetyl-L-ornithine due to its central role in metabolism.

Chemical Identifiers

Identifier N-a-Acetyl-L-ornithine N-8-Acetyl-L-ornithine
(2S)-2-acetamido-5- (2S)-2-amino-5-

IUPAC Name ] ] ] ] ) ]
aminopentanoic acid[3] acetamidopentanoic acid[4]

CAS Number 6205-08-9[3] 2185-16-2[4]

PubChem CID 439232[3] 193343[4]

ChEBI ID CHEBI:16543[3] CHEBI:61342

Physicochemical Properties

The following table summarizes the key physicochemical properties of both N-acetylornithine
iIsomers. It is important to note that some of the available data is based on predictions and
should be considered accordingly.
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Property N-a-Acetyl-L-ornithine N-8-Acetyl-L-ornithine

Chemical Formula C7H14N203]3] C7H14N203][4]

Molecular Weight 174.20 g/mol [3] 174.20 g/mol [4]

Appearance White to off-white powder[5] White crystalline solid[6]

Melting Point Not Available 265 °CJ[7]

- Freely soluble (880 g/L at 25 ) ]

Water Solubility Easily soluble in water[6]
O8]

pKa (Strongest Acidic) 3.82 (Predicted)[9] 2.50 (Predicted)[10]

pKa (Strongest Basic) 9.9 (Predicted)[9] Not Available

] ] [a]D2° = +20.5 £ 2° (c=1 in _

Optical Rotation Not Available

H20)[5]

Biological Significance and Metabolic Pathways

N-a-Acetyl-L-ornithine is a critical intermediate in the biosynthesis of arginine in many bacteria,
archaea, and lower eukaryotes. It is also connected to the urea cycle in ureotelic organisms.

Arginine Biosynthesis
In the cyclic pathway of arginine biosynthesis, N-a-acetyl-L-ornithine is formed from N-

acetylglutamate and subsequently converted to ornithine. This pathway prevents the premature
cyclization of intermediates.
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@Ive L-Ornithine HCI inD

Adjust pH to 11 with NaOH

l

Add 4-Nitrophenyl acetate

l

Stir on ice

l

Stir at room temperature for 4h

l

Concentrate to dryness

l

Dissolve residue in H20

l

Partition with ethyl acetate

Aqueous phase with
N-&-Acetyl-L-ornithine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Biosynthesis and Defensive Function of Nd-Acetylornithine, a Jasmonate-Induced
Arabidopsis Metabolite - PMC [pmc.ncbi.nlm.nih.gov]

o 2. Biosynthesis and defensive function of Nd-acetylornithine, a jasmonate-induced
Arabidopsis metabolite - PubMed [pubmed.ncbi.nim.nih.gov]

. N-Acetyl-L-ornithine | C7TH14N203 | CID 439232 - PubChem [pubchem.ncbi.nlm.nih.gov]

. N5-Acetyl-L-ornithine | C7TH14N203 | CID 193343 - PubChem [pubchem.ncbi.nlm.nih.gov]
. chemimpex.com [chemimpex.com]

. N(delta)-acetylornithine [chembk.com]

. L-Ornithine, N5-acetyl- [chembk.com]

. N-alpha-Acetyl-L-ornithine | CAS#:6205-08-9 | Chemsrc [chemsrc.com]

°
© [e0] ~ (o)) (62} H w

. Human Metabolome Database: Showing metabocard for N2-Acetylornithine
(HMDBO0003357) [hmdb.ca]

e 10. N(5)-Acetyl-L-ornithine | lookchem [lookchem.com]

« To cite this document: BenchChem. [Chemical structure and properties of N-Acetylornithine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1236571#chemical-structure-and-properties-of-n-
acetylornithine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1236571?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC3203426/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3203426/
https://pubmed.ncbi.nlm.nih.gov/21917546/
https://pubmed.ncbi.nlm.nih.gov/21917546/
https://pubchem.ncbi.nlm.nih.gov/compound/439232
https://pubchem.ncbi.nlm.nih.gov/compound/193343
https://www.chemimpex.com/products/03260
https://www.chembk.com/en/chem/N(delta)-acetylornithine
https://www.chembk.com/en/chem/L-Ornithine,%20N5-acetyl-
https://www.chemsrc.com/en/cas/6205-08-9_1192337.html
https://hmdb.ca/metabolites/HMDB0003357
https://hmdb.ca/metabolites/HMDB0003357
https://www.lookchem.com/ProductWholeProperty_LCPL535624.htm
https://www.benchchem.com/product/b1236571#chemical-structure-and-properties-of-n-acetylornithine
https://www.benchchem.com/product/b1236571#chemical-structure-and-properties-of-n-acetylornithine
https://www.benchchem.com/product/b1236571#chemical-structure-and-properties-of-n-acetylornithine
https://www.benchchem.com/product/b1236571#chemical-structure-and-properties-of-n-acetylornithine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1236571?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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